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Compound of Interest

Compound Name: Tributyl phosphate-d27

Cat. No.: B579870 Get Quote

Proper disposal of Tributyl phosphate-d27 is crucial for laboratory safety and environmental

protection. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to handle and dispose of this compound responsibly. The

information is based on safety data sheets for Tributyl phosphate, the non-deuterated analog,

as specific disposal protocols for the deuterated compound are not distinctly outlined but are

expected to follow the same principles.

Key Safety and Hazard Information
Tributyl phosphate-d27 is a deuterated version of Tributyl phosphate (TBP). While specific

toxicity data for the d27 variant is limited, the hazard profile is considered analogous to TBP.

TBP is harmful if swallowed, causes skin irritation, is suspected of causing cancer, and is

harmful to aquatic life with long-lasting effects.[1][2] Therefore, handling and disposal require

strict adherence to safety protocols.

Hazard Classifications:

Acute Toxicity (Oral)

Skin Irritation

Carcinogenicity (Suspected)

Hazardous to the Aquatic Environment
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Quantitative Data
The following table summarizes key quantitative data for Tributyl phosphate, which is relevant

for the handling and disposal of its deuterated form.

Property Value

Molecular Formula C₁₂D₂₇O₄P

Molecular Weight 293.48 g/mol

Form Liquid

Vapor Pressure 0.008 hPa at 20 °C

Relative Density 0.979 g/cm³ at 25 °C

Water Solubility ca. 6 g/L at 20 °C

Flash Point 145 °C (293 °F) - closed cup

Autoignition Temperature >482 °C

Data for non-deuterated Tributyl phosphate.[1][3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Tributyl phosphate-d27.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing appropriate PPE to minimize exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

respirator with an appropriate vapor cartridge.
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2. Waste Collection:

Container: Use a designated, properly labeled, and sealed container for liquid chemical

waste. The container should be compatible with organic phosphates.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Tributyl phosphate-d27," and the associated hazards (e.g., "Toxic,"

"Irritant").

Segregation: Do not mix Tributyl phosphate-d27 waste with other incompatible waste

streams.[1] Keep it in its original container if possible.[1]

3. Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, cool, and away from sources of ignition.[1]

Ensure the container is kept upright to prevent leakage.[1]

4. Final Disposal:

Licensed Disposal Company: The primary and recommended method for disposal is to offer

the surplus and non-recyclable solution to a licensed disposal company.[1]

Incineration: The preferred method of destruction is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[1] Tributyl phosphate-d27 should be dissolved

in a combustible solvent before incineration.[1]

Environmental Precautions: Prevent the product from entering drains or the environment.[1]

Discharge into the environment must be avoided.[1]

5. Spill Management: In case of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.
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Containment: Prevent further leakage or spillage if it is safe to do so.

Absorption: Soak up the spill with an inert absorbent material (e.g., vermiculite, sand, or

earth).

Collection: Collect the absorbed material and place it into a suitable, closed container for

disposal as hazardous waste.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Tributyl
phosphate-d27.
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Caption: Workflow for the safe disposal of Tributyl phosphate-d27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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